Cas no 68453-55-4 (methyl 4-((diethylamino)methyl)benzoate)

• Product Name: methyl 4-((diethylamino)methyl)benzoate
• CAS No: 68453-55-4
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 1066462
• PubChem ID: 12299003
• Update Time: 2025-04-20

methyl 4-((diethylamino)methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-((diethylamino)methyl)benzoate
• methyl 4-(diethylaminomethyl)-benzoate
• AM87624
• SCHEMBL5068516
• AKOS009027994
• Benzoic acid, 4-[(diethylamino)methyl]-, methyl ester
• 68453-55-4
• methyl 4-[(diethylamino)methyl]benzoate
• WDNJENVQGOKGDM-UHFFFAOYSA-N
• methyl 4-(diethylaminomethyl)benzoate
• EN300-10165761
• DB-125186
• G45972

• Inchi： 1S/C13H19NO2/c1-4-14(5-2)10-11-6-8-12(9-7-11)13(15)16-3/h6-9H,4-5,10H2,1-3H3
• InChI Key： WDNJENVQGOKGDM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CN(CC)CC)=O

Computed Properties

• Exact Mass: 221.14167
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54